Cas no 736971-29-2 (2-[(2,6-Dichlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[(2,6-Dichlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 736971-29-2
• MF: C₁₂H₉Cl₂NO₂S
• MW: 302.176359891891
• CID: 2121684
• PubChem ID: 58958491
• Update Time: 2025-04-21

2-[(2,6-Dichlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-Dichlorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• AKOS011054177
• DB-302595
• 736971-29-2
• SCHEMBL5216624

• Inchi： 1S/C12H9Cl2NO2S/c1-6-11(12(16)17)18-10(15-6)5-7-8(13)3-2-4-9(7)14/h2-4H,5H2,1H3,(H,16,17)
• InChI Key： KCUMKZVYQGHXHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1=NC(C)=C(C(=O)O)S1)Cl

Computed Properties

• Exact Mass: 300.9731051Da
• Monoisotopic Mass: 300.9731051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78.4Ų